![molecular formula C10H18N4O B1517753 1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol CAS No. 1152896-64-4](/img/structure/B1517753.png)
1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol
Overview
Description
“1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol” is a chemical compound with the molecular formula C10H18N4O and a molecular weight of 210.28 . It is used for research purposes .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 210.28 . Other physical and chemical properties such as boiling point and storage conditions are not specified .Scientific Research Applications
Pharmacological Activities
Pyrazole derivatives are known for their physiological and pharmacological activities . They have been studied for their potential use in treating various diseases due to their diverse functionality .
Biological Activity
The aromatic character and stereochemical complexity of pyrazole make it a candidate for biological studies . It can be used to explore new treatments or understand biological mechanisms .
Synthesis Methods
Research into pyrazole derivatives includes developing new synthesis methods, which could be applied to create more efficient ways to produce this compound for scientific study .
Chemical Properties Analysis
The unique structure of pyrazole derivatives allows for the study of their chemical properties, which could lead to applications in material science or chemical engineering .
Heterocyclic Compounds Study
As a special class of N-heterocyclic compounds (NHCps), this compound can be used in research focused on heteroaromatic five-membered rings with nitrogen atoms .
Drug Development
Given the reported pharmacological properties of pyrazole derivatives, there is potential for this compound to be used in drug development processes, possibly as a building block for new medications .
properties
IUPAC Name |
1-(4-aminopyrazol-1-yl)-3-pyrrolidin-1-ylpropan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O/c11-9-5-12-14(6-9)8-10(15)7-13-3-1-2-4-13/h5-6,10,15H,1-4,7-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAZPWBUDHQVPBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(CN2C=C(C=N2)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-amino-1H-pyrazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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